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Compound of Interest

Compound Name: N-Methyl Metribuzin-d3

Cat. No.: B12420669 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on N-Methyl Metribuzin-d3. It covers the core chemical

properties, its application as an internal standard in quantitative analysis, and the mechanism

of action of its non-deuterated analog.

Core Properties and Data
N-Methyl Metribuzin-d3 is the deuterated form of N-Methyl Metribuzin, which is a methylamine

analog of the herbicide Metribuzin. Its primary application in a research setting is as an internal

standard for the quantitative analysis of N-Methyl Metribuzin or related compounds by isotope

dilution mass spectrometry, most commonly with liquid chromatography-tandem mass

spectrometry (LC-MS/MS). The incorporation of stable isotopes provides a compound that is

chemically almost identical to the analyte, ensuring it behaves similarly during sample

preparation, chromatography, and ionization, but is distinguishable by its mass-to-charge ratio.

The key quantitative and physical data for N-Methyl Metribuzin-d3 are summarized in the

table below.
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Property Value Reference

CAS Number 1794754-27-0 [1][2][3][4]

Molecular Formula C₉H₁₃D₃N₄OS [1][2][3][4]

Molecular Weight 231.33 g/mol [1][2][3][4]

IUPAC Name

6-(tert-butyl)-4-((methyl-

d3)amino)-3-(methylthio)-1,2,4-

triazin-5(4H)-one

[5][6]

Synonyms

6-(1,1-Dimethylethyl)-4-

[(methyl-d3)amino]-3-

(methylthio)-1,2,4-triazin-

5(4H)-one, 6-tert-Butyl-4-

[(methyl-d3)amino]-3-

(methylthio)-1,2,4-triazin-

5(4H)-one, Metribuzin

Methylamine-d3

[1][2]

Storage Temperature 2-8°C [5][7]

Mechanism of Action: Inhibition of Photosynthesis
The herbicidal activity of the parent compound, Metribuzin, provides the context for the

relevance of N-Methyl Metribuzin as an analyte in environmental and agricultural studies.

Metribuzin is a selective triazinone herbicide that acts by inhibiting photosynthesis.[1][2] It is

absorbed by the roots and foliage of plants and translocated to the chloroplasts.

The primary molecular target is Photosystem II (PSII), a critical protein complex within the

thylakoid membranes of chloroplasts.[3][4][8] Metribuzin binds to the Q-binding site on the D1

protein of the PSII complex. This binding competitively inhibits the native plastoquinone,

thereby blocking the electron transport from the primary quinone acceptor (Q) to the secondary

quinone acceptor (Q).[3][4] The interruption of this electron flow halts the production of ATP and

NADPH, which are essential for carbon fixation and plant growth. This leads to a cascade of

secondary effects, including the generation of reactive oxygen species (ROS) and subsequent

lipid peroxidation, ultimately causing cellular damage and plant death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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